Cas no 347-91-1 (2-(4-Fluorophenyl)-1-phenylethanone)

2-(4-Fluorophenyl)-1-phenylethanone Properties

Names and Identifiers

• Ethanone,2-(4-fluorophenyl)-1-phenyl-
• 2-(4-FLUOROPHENYL)-1-PHENYL ETHANONE
• 2-(4-Fluorophenyl)acetophenone
• 2-(4-fluorophenyl)-1-phenyl-1-ethanone
• 2-(4-fluoro-phenyl)-1-phenylethanone
• 2-(4-Fluorphenyl)-1-phenyl-1-ethanon
• 4-Fluoro-2-Phenylacetophenone
• 4-fluorobenzyl phenyl ketone
• 4-fluorophenylacetophenone
• AC1L5WD3
• AC1Q4NQF
• CTK4H3040
• KSC573A4B
• NSC38740
• SureCN71493
• alpha-(4-Fluorophenyl)acetophenone
• 2-(4-fluorophenyl)-1-phenylethan-1-one
• NSC-38740
• SY028148
• 2-CYANO-3-(4-METHOXYPHENYL)PROPIONICACID
• 2-(4-fluoro-phenyl)-1-phenyl-ethanone
• Z385416916
• 347-91-1
• EN300-182711
• (4'-fluorophenyl)acetophenone
• SCHEMBL71493
• MFCD02260684
• DTXSID90284731
• (4-fluorophenyl)acetophenone
• AKOS009339216
• alpha-(p-fluorophenyl)-acetophenone
• 2-(4-fluorophenyl)-1-phenylethanone
• CWYRBOMWOQXYFZ-UHFFFAOYSA-N
• CS-0214601
• A18676
• DB-346135
• Ethanone, 2-(4-fluorophenyl)-1-phenyl-
• +Expand

• MDL： MFCD02260684
• InChIKey： CWYRBOMWOQXYFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO/c15-13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9H,10H2
• SMILES： C1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 214.07943
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.079393132g/mol
• Heavy Atom Count: 16
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.25110
• PSA: 17.07